Cas no 896303-77-8 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 896303-77-8
• MF: C₂₀H₂₃N₃O₃S₂
• MW: 417.544922113419
• CID: 5479691
• Update Time: 2025-06-25

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C20H23N3O3S2/c1-13-6-4-5-11-23(13)28(25,26)17-9-7-16(8-10-17)19(24)22-20-18(12-21)14(2)15(3)27-20/h7-10,13H,4-6,11H2,1-3H3,(H,22,24)
• InChI Key： PUBWQFTWWWVIMW-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1C#N)(=O)C1=CC=C(S(N2CCCCC2C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide: A Comprehensive Overview

The compound with CAS No 896303-77-8, known as N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring, a cyano group, and a sulfonylbenzamide moiety, making it a versatile building block for advanced chemical synthesis.

Thiophene rings are well-known for their aromaticity and stability, which contribute to the compound's robustness in various chemical reactions. The presence of cyano groups further enhances the molecule's reactivity and functional diversity, making it an attractive candidate for applications in drug discovery and material science. Recent studies have highlighted the potential of such compounds in modulating biological pathways, particularly in the context of enzyme inhibition and receptor targeting.

The sulfonylbenzamide moiety is another critical feature of this compound, offering excellent solubility properties and the ability to form hydrogen bonds, which are essential for bioavailability in pharmaceutical applications. The integration of a 2-methylpiperidine group adds flexibility to the molecule, enabling it to adopt various conformations that are beneficial for binding to target proteins or other biomolecules.

Recent advancements in computational chemistry have allowed researchers to model the behavior of N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide with unprecedented accuracy. These studies have revealed that the compound exhibits promising activity in inhibiting key enzymes involved in metabolic disorders and inflammatory processes. For instance, its ability to interact with cyclooxygenase (COX) enzymes suggests potential anti-inflammatory properties that could be harnessed in developing novel therapeutic agents.

In addition to its biological applications, this compound has shown remarkable stability under harsh chemical conditions, making it an ideal candidate for use in high-throughput screening assays. Its aromaticity and functional group diversity make it a valuable tool for exploring new synthetic pathways and designing complex molecular architectures.

From a synthetic perspective, the construction of N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide involves a series of carefully optimized reactions that ensure high yields and purity. The synthesis begins with the preparation of the thiophene derivative through a combination of Friedel-Crafts alkylation and subsequent functionalization steps. The introduction of the cyano group is achieved via nucleophilic substitution reactions, while the sulfonylbenzamide moiety is incorporated using amide coupling techniques under mild conditions.

One of the most exciting developments related to this compound is its potential application in nanotechnology. Researchers have recently demonstrated that it can serve as a template for self-assembling nanostructures due to its amphiphilic nature. These nanostructures exhibit unique optical and electronic properties that could be exploited in sensors, drug delivery systems, and advanced materials.

In conclusion, N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2-methylpiperidin-1-y}sulfonylbenzamide (CAS No 896303778) represents a cutting-edge molecule with multifaceted applications across chemistry and biology. Its intricate structure endows it with exceptional reactivity and versatility, positioning it as a key player in both academic research and industrial development.